Cas no 1439896-92-0 ((1-(2-Fluorobenzyl)cyclobutyl)methanamine)

(1-(2-Fluorobenzyl)cyclobutyl)methanamine structure
1439896-92-0 structure
Product Name:(1-(2-Fluorobenzyl)cyclobutyl)methanamine
CAS No:1439896-92-0
MF:C12H16FN
MW:193.260546684265
CID:5739586
PubChem ID:65194182
Update Time:2023-11-10

(1-(2-Fluorobenzyl)cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • AKOS014528263
    • {1-[(2-fluorophenyl)methyl]cyclobutyl}methanamine
    • (1-(2-Fluorobenzyl)cyclobutyl)methanamine
    • 1-[(2-Fluorophenyl)methyl]cyclobutyl-methanamine
    • KS-7877
    • DTXSID901223989
    • Cyclobutanemethanamine, 1-[(2-fluorophenyl)methyl]-
    • [1-[(2-fluorophenyl)methyl]cyclobutyl]methanamine
    • 1439896-92-0
    • 1-[(2-Fluorophenyl)methyl]cyclobutylmethanamine
    • 1-[(3-Fluorophenyl)methyl]cyclobutylmethanamine hydrochloride
    • MDL: MFCD21131468
    • Inchi: 1S/C12H16FN/c13-11-5-2-1-4-10(11)8-12(9-14)6-3-7-12/h1-2,4-5H,3,6-9,14H2
    • InChI Key: BKSVKACCAUNCSF-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=CC=C2F)(CN)CCC1

Computed Properties

  • Exact Mass: 193.127
  • Monoisotopic Mass: 193.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 269.8±13.0 °C(Predicted)
  • pka: 10.27±0.29(Predicted)
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